2-(cyclopropylmethoxy)-1H-isoindole-1,3(2H)-dione
Overview
Description
2-(cyclopropylmethoxy)-1H-isoindole-1,3(2H)-dione, also known as this compound, is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Derivatives
Isoindole-1,3(2H)-diones serve as key intermediates in the synthesis of a wide range of derivatives. For instance, new hexahydro-1H-isoindole-1,3(2H)-dione derivatives have been synthesized from 2-ethyl/phenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3-(2H)-dione. This synthesis pathway involves epoxidation followed by nucleophilic opening reactions, leading to the creation of amino and triazole derivatives, as well as hydroxyl analogues through cis-hydroxylation and subsequent acetate conversions (Tan et al., 2016).
Structural and Conformational Analysis
Detailed studies have been conducted on the structural and conformational properties of isoindole-1,3(2H)-dione derivatives. Vibrational spectroscopy and quantum chemical calculations have been used to analyze these properties, providing insight into the molecular structure and stability of these compounds. Such studies are fundamental for understanding the chemical behavior and potential applications of these molecules in various fields (Torrico-Vallejos et al., 2010).
Anticancer Activity
Isoindole-1,3(2H)-dione derivatives have shown cytotoxic effects against various cancer cells, with their anticancer activity varying based on the substituents attached to the isoindole core. Research into these derivatives has led to the identification of specific functional groups that enhance their anticancer properties, providing a foundation for the development of novel chemotherapeutic agents (Tan et al., 2020).
Safety and Hazards
Properties
IUPAC Name |
2-(cyclopropylmethoxy)isoindole-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO3/c14-11-9-3-1-2-4-10(9)12(15)13(11)16-7-8-5-6-8/h1-4,8H,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVOICZNJJFJTMV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CON2C(=O)C3=CC=CC=C3C2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90363297 | |
Record name | 2-(Cyclopropylmethoxy)-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
113211-15-7 | |
Record name | 2-(Cyclopropylmethoxy)-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90363297 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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